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Compound of Interest

Compound Name: Compstatin

Cat. No.: B549462

For Researchers, Scientists, and Drug Development Professionals

Introduction

Compstatin is a cyclic 13-residue peptide that acts as a potent inhibitor of the complement
system.[1] It specifically binds to complement component C3 and its fragments, such as C3b,
sterically hindering the cleavage of C3 by C3 convertase.[2] This action effectively blocks all
three pathways of complement activation (classical, alternative, and lectin), making
Compstatin and its analogs valuable tools in research and potential therapeutic agents for
complement-mediated diseases.[2] Proper storage and handling of Compstatin powder are
critical to ensure its stability, solubility, and activity in experimental settings.

Physicochemical Properties

Property Value

Molecular Weight 1550.77 g/mol

Formula Ce6Ho9N23017S2

Appearance White to off-white solid powder[1]

lle-Cys-Val-Val-GIn-Asp-Trp-Gly-His-His-Arg-

Sequence o ]
Cys-Thr-NH:z (Disulfide bridge: Cys2-Cys12)[1]

Storage and Stability
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Proper storage of Compstatin is crucial to maintain its integrity and activity.

Compstatin Powder

Storage Condition Duration Notes

Recommended for long-term

-20°C Up to 3 years[3][4]

storage.

An alternative for long-term
-80°C Up to 2 years[1]

storage.
4°C Up to 6 months[5] Suitable for short-term storage.
Room Temperature Stable for days to weeks For shipping and brief periods.

Store in a tightly sealed container, away from moisture and light.[1]

Compstatin in Solution
Storage Condition Solvent Duration Notes

Recommended for
80°C Aqueous Buffer or U to 1 B | . . ¢
-80° o 1 year ong-term storage o

DMSO p y g . g
stock solutions.

Suitable for short-term
Aqueous Buffer or )
-20°C Up to 1 month[1][3] storage of working
DMSO ,
aliquots.

It is highly recommended to aliquot reconstituted Compstatin into single-use volumes to avoid
repeated freeze-thaw cycles.[3]

Handling and Safety Precautions

Compstatin is intended for laboratory research use only. Standard laboratory safety practices
should be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.[6][7]
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» Ventilation: Handle the powder in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust particles.[7][8]

e Avoid Contact: Avoid contact with skin and eyes.[6][8] In case of contact, rinse thoroughly
with water.

o Spills: In case of a spill, collect the powder mechanically and dispose of it as chemical waste.
[6] Avoid generating dust. Prevent the powder from entering drains.[6]

Reconstitution Protocol

Compstatin is soluble in water up to 2 mg/mL. For higher concentrations or for analogs with
lower aqueous solubility, Dimethyl Sulfoxide (DMSO) can be used.[4]

Materials

 Vial of lyophilized Compstatin powder
 Sterile, nuclease-free water or DMSO
» Sterile, polypropylene microcentrifuge tubes

o Calibrated micropipettes and sterile tips

Procedure

» Equilibration: Before opening, allow the vial of Compstatin powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial.

o Centrifugation: Briefly centrifuge the vial to ensure that all the powder is at the bottom.

e Solvent Addition: Carefully add the desired volume of sterile water or DMSO to the vial to
achieve the target concentration.

» Dissolution: Gently swirl or vortex the vial to dissolve the powder completely. Sonication may
be used to aid dissolution if necessary.[4][9]
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 Aliquoting: Aliquot the reconstituted Compstatin solution into single-use sterile
polypropylene tubes.

o Storage: Store the aliquots at -20°C or -80°C as recommended in the stability table.

Mechanism of Action: Complement Cascade
Inhibition

Compstatin inhibits the complement cascade at the central component, C3. It binds to C3 and
sterically hinders its cleavage by C3 convertases of the classical, lectin, and alternative
pathways. This blockade prevents the generation of the anaphylatoxin C3a and the opsonin

C3b, thereby halting the amplification loop and the formation of the membrane attack complex
(MAC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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